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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and experimental
use of ICG-amine, a near-infrared fluorescent probe. Adherence to these guidelines is critical
for ensuring personnel safety, maintaining reagent integrity, and achieving reliable, reproducible

experimental outcomes.

Chemical and Physical Properties

ICG-amine is a derivative of Indocyanine Green (ICG), a tricarbocyanine dye, which has been
functionalized with a primary amine group. This amine group allows for covalent conjugation to
molecules containing carboxyl groups (e.g., carboxylic acids) or aldehydes.[1][2] Its strong
absorption and fluorescence in the near-infrared (NIR) spectrum make it an ideal tool for deep-
tissue in vivo imaging applications.[1]

Table 1: Physicochemical Properties of ICG-amine
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Property Value References
Appearance Dark green solid [1]
Molecular Weight ~1001.08 g/mol [1]
Solubility Soluble in DMSO and DMF [1]
Excitation Max (Aex) ~789 nm [1]
Emission Max (Aem) ~814 nm [1]

Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for ICG-amine is not widely available, safety

protocols can be established based on the SDS for the parent compound, Indocyanine Green
(ICG), and general best practices for handling fluorescent dyes.[1][3][4] ICG is classified as an

irritant.

Disclaimer: The following data is based on the parent compound, Indocyanine Green. The

amine derivative may have altered reactivity or toxicity. A thorough risk assessment should be

conducted before use.

Table 2: Hazard Identification and Classification (based on Indocyanine Green)

Hazard Class GHS Pictogram Signal Word Hazard Statement
S ] H315: Causes skin
Skin Irritation laalt text Warning o
irritation
o ] H319: Causes serious
Eye Irritation laalt text Warning S
eye irritation
] o ] H335: May cause
Respiratory Irritation waalt text Warning

respiratory irritation

References for Table 2:[1][3][5]
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Handling, Storage, and Disposal

Proper handling and storage are paramount to maintain the stability and reactivity of ICG-
amine and to ensure laboratory safety.[4]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE must be worn at all times when handling ICG-amine in its solid
form or in solution.[6][7][8]

o Eye/Face Protection: Wear chemical safety goggles conforming to EN 166 (EU) or NIOSH
(US) standards. A full-face shield is recommended when handling larger quantities or if there
is a splash hazard.[5]

» Hand Protection: Use chemical-resistant nitrile gloves. Inspect gloves before use and
change them immediately if contaminated.[1][7]

» Body Protection: A laboratory coat must be worn. Ensure it is fully buttoned. Long pants and
closed-toe shoes are mandatory.[8]

» Respiratory Protection: Handle the solid powder in a certified chemical fume hood to avoid
inhalation of dust particles.[9] If a fume hood is not available, a respirator with a dust filter
may be necessary.

Storage Conditions

ICG-amine is sensitive to light and moisture.

e Unopened Vial: Upon receipt, store the lyophilized powder at -20°C in a desiccated, dark
environment.[1]

o Stock Solutions: Prepare stock solutions in anhydrous DMSO or DMF.[2] Aliquot into single-
use volumes and store at -20°C, protected from light and moisture. Avoid repeated freeze-
thaw cycles.[10]

Spill & Emergency Procedures
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o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[3][9]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[1][9]

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[9]

o Spill (Solid): Avoid generating dust. Carefully sweep up the material and place it into a
designated, sealed container for hazardous waste disposal. Clean the spill area thoroughly.

[1]

o Spill (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for hazardous waste disposal.[11]

Waste Disposal

All waste contaminated with ICG-amine must be treated as hazardous chemical waste.

» Solid Waste: Collect unused powder, contaminated gloves, weigh boats, and pipette tips in a
clearly labeled, sealed hazardous waste container.[7]

» Liquid Waste: Collect unused solutions in a labeled, sealed hazardous waste container.

o Disposal: Dispose of all waste in accordance with local, state, and federal regulations. This
may involve incineration at a licensed chemical destruction facility.[1][3] Do not dispose of
down the drain.[1]
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Caption: Safe handling workflow for ICG-amine.

Experimental Protocols: Bioconjugation

The primary amine group on ICG-amine enables its conjugation to molecules containing
carboxylic acids via carbodiimide chemistry.[12] The most common method utilizes a two-step
reaction involving 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) and N-
hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[13][14][15] This process first
activates the carboxyl group to form a semi-stable NHS ester, which then efficiently reacts with
the primary amine of ICG-amine to form a stable amide bond.[14][16]

Protocol: Two-Step EDC/Sulfo-NHS Coupling of ICG-
amine to a Protein
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This protocol describes the labeling of a protein (containing accessible carboxyl groups from
aspartic or glutamic acid residues) with ICG-amine.

Materials:

Protein to be labeled (in amine-free buffer, e.g., MES)

e ICG-amine

o EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

e Sulfo-NHS (N-Hydroxysulfosuccinimide)

o Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

o Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.5

e Quenching Solution (e.g., 1 M Tris-HCI or Hydroxylamine, pH 8.5)
e Anhydrous DMSO

e Desalting column (e.g., Sephadex G-25) for purification
Procedure:

Step 1: Activation of Protein Carboxyl Groups

Prepare the protein solution at a concentration of 1-5 mg/mL in ice-cold Activation Buffer.

Equilibrate EDC and Sulfo-NHS to room temperature immediately before use.

Prepare fresh solutions of EDC and Sulfo-NHS in Activation Buffer or water.

Add a molar excess of EDC and Sulfo-NHS to the protein solution. A starting point is a 10-
fold molar excess of EDC and a 25-fold molar excess of Sulfo-NHS relative to the protein.

Incubate the reaction for 15-30 minutes at room temperature with gentle mixing.

Step 2: Conjugation with ICG-amine
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o While the activation reaction is proceeding, prepare a 10 mM stock solution of ICG-amine in
anhydrous DMSO.

e Immediately after protein activation, purify the activated protein from excess EDC/Sulfo-NHS
using a desalting column pre-equilibrated with ice-cold Coupling Buffer. This step also raises
the pH to favor the amine reaction.

o Immediately add the ICG-amine stock solution to the purified, activated protein. A 10 to 20-
fold molar excess of ICG-amine over the protein is a typical starting point. The final DMSO
concentration should be kept below 10% to avoid protein denaturation.

 Incubate the conjugation reaction for 2 hours at room temperature or overnight at 4°C,
protected from light.

Step 3: Quenching and Purification

e Quench any unreacted NHS esters by adding the Quenching Solution to a final
concentration of 10-50 mM. Incubate for 15-30 minutes at room temperature.

o Purify the ICG-amine-protein conjugate from unreacted dye and byproducts using a
desalting column or dialysis, using PBS pH 7.4 as the buffer.

o Collect the colored fractions corresponding to the labeled protein.
Step 4: Characterization

o Determine the degree of labeling (DOL) by measuring the absorbance of the purified
conjugate at 280 nm (for protein) and ~789 nm (for ICG-amine).

» Store the final conjugate at 4°C, protected from light. For long-term storage, add a
cryoprotectant and store at -20°C or -80°C.
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Caption: Experimental workflow for ICG-amine conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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